2,8-Decadiene-4,6-diyn-1-al

• Molecular Formula: C10H8O
• Molecular Weight: 144.17 g/mol
• IUPAC Name: (2E,8E)-deca-2,8-dien-4,6-diynal
• InChI: InChI=1S/C10H8O/c1-2-3-4-5-6-7-8-9-10-11/h2-3,8-10H,1H3/b3-2+,9-8+
• InChI Key: CPEFMWOEEFVIBR-VHYPUYLQSA-N
• Isomeric SMILES: C/C=C/C#CC#C/C=C/C=O
• SMILES: CC=CC#CC#CC=CC=O

Description

2,8-decadiene-4,6-diyn-1-al is a medium-chain fatty aldehyde.

Scientific Research Applications

Olefin Metathesis

2,8-Decadiene-4,6-diyn-1-al has been studied in the context of olefin metathesis. Research conducted by Grubbs and Swetnick explored the metathesis of mixtures involving 2,8-decadiene using a MoO2/CoO/Al2O3 catalyst. They observed that the reaction followed a chain mechanism and highlighted the significance of a π-alkyl complex as a key intermediate during the initiation stage (Grubbs & Swetnick, 1980).

Catalytic Properties and Reaction Mechanisms

The substance's involvement in various catalytic processes and reaction mechanisms has been a focal point of research. For instance, Kawai et al. studied the metathesis of α,ω-dienes over a CsNO3-Re2O7-Al2O3 catalyst, revealing the compound's active and selective nature in the metathesis of α,ω-dienes (Kawai et al., 1984).

Synthesis and Intramolecular Cyclization

The synthesis and intramolecular cyclization of 2,8-decadien-4,6-diyndials have also been explored. Muneyuki et al. reported the synthesis of substituted 2,8-decadien-4,6-diyndials and their conversion into dihydrofuranylidene derivatives and difuranylacetylene derivatives through methanol addition followed by intramolecular cyclization or thermal reaction (Muneyuki et al., 1973).

Polymerization and Material Synthesis

The compound's role in polymerization and material synthesis has been a significant area of research. Wagener et al. discussed the conversion of 1,9-decadiene to poly(octenylene) through acyclic diene metathesis polymerization, a process that produced polymers with high stereochemistry control (Wagener et al., 1991).

Reaction Behavior and Product Formation

The behavior of 2,8-Decadiene-4,6-diyn-1-al in reactions and the formation of specific products have been of research interest. For instance, Gaylord et al. explored the polymerization of butadiene with an aluminum triisobutyl–titanium tetrachloride catalyst system, examining the microstructure of polybutadiene and the effect of variables like the Al/Ti molar ratio, temperature, and solvent (Gaylord et al., 1960).